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Introduction
Col003 is a potent and selective small-molecule inhibitor of Heat Shock Protein 47 (Hsp47), a

molecular chaperone crucial for the proper folding and secretion of procollagen.[1][2] By

competitively binding to the collagen-binding site of Hsp47, Col003 disrupts the Hsp47-

collagen interaction, leading to the destabilization of the procollagen triple helix and

subsequent inhibition of collagen secretion.[1][2] These characteristics make Col003 a valuable

tool for in vitro research in fibrosis, cancer, and other collagen-related pathologies.

Mechanism of Action
Col003's primary mechanism of action is the inhibition of the protein-protein interaction

between Hsp47 and procollagen within the endoplasmic reticulum. This disruption prevents the

proper maturation and secretion of collagen, effectively reducing its extracellular accumulation.

[1][3]

Signaling Pathways Affected by Col003
In the context of collagen-induced platelet activation, Col003 has been shown to inhibit several

downstream signaling pathways by blocking the initial interaction with the glycoprotein VI

(GPVI) receptor.[4][5][6][7] Additionally, in neurological studies, Col003 has been implicated in

the modulation of the JAK2/STAT3 signaling pathway.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Col003 | HSP | TargetMol [targetmol.com]

3. researchgate.net [researchgate.net]

4. Hsp47 Inhibitor Col003 Attenuates Collagen-Induced Platelet Activation and Cerebral
Ischemic–Reperfusion Injury in Rats - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1669289?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669289?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/col003.html
https://www.targetmol.com/compound/col003
https://www.researchgate.net/figure/The-Hsp47-collagen-interaction-inhibitor-Col003-reduces-the-BRET-signal-in-the-ER-of_fig3_335667465
https://pmc.ncbi.nlm.nih.gov/articles/PMC8784769/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8784769/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Frontiers | Hsp47 Inhibitor Col003 Attenuates Collagen-Induced Platelet Activation and
Cerebral Ischemic–Reperfusion Injury in Rats [frontiersin.org]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. HSP47 inhibitor Col003 may attenuates neurological impairment in chronic ischemic
stroke rats by inhibiting LCN2 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Use of
Col003]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669289#protocol-for-in-vitro-use-of-col003-in-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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